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Compound of Interest

Compound Name: 1,8-Dinitroanthraquinone

Cat. No.: B085473 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
1,8-Dinitroanthraquinone is a synthetic organic compound with applications in the synthesis

of dyes and potentially in pharmaceutical research. This document provides a comprehensive

overview of the health and safety information pertinent to the handling and use of 1,8-
Dinitroanthraquinone in a laboratory setting. Due to a notable lack of extensive toxicological

data for this specific compound, this guide also incorporates information from structurally

related compounds to provide a more complete safety profile. All personnel handling this

chemical should be thoroughly trained in its potential hazards and the necessary safety

precautions.

Chemical and Physical Properties
1,8-Dinitroanthraquinone is a yellow crystalline solid. A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1,8-Dinitroanthraquinone
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Property Value Reference

CAS Number 129-39-5

Molecular Formula C₁₄H₆N₂O₆

Molecular Weight 298.21 g/mol

Appearance Yellow crystalline powder

Melting Point 318-322 °C

Solubility

Sparingly soluble in common

organic solvents; soluble in

concentrated sulfuric acid.

Toxicological Information
Comprehensive toxicological data for 1,8-Dinitroanthraquinone is not readily available in

public literature. Much of the safety assessment is based on data from related anthraquinone

derivatives.

Acute Toxicity
Safety Data Sheets for 1,8-Dinitroanthraquinone classify it as "Not classified" for acute oral,

dermal, and inhalation toxicity, indicating that no data is available to meet the criteria for

classification.

Irritation and Sensitization
1,8-Dinitroanthraquinone is classified as causing eye irritation. It is not classified as a skin

irritant or a sensitizer.

Carcinogenicity, Mutagenicity, and Genotoxicity
There is no specific classification for the carcinogenicity of 1,8-Dinitroanthraquinone.

However, a related compound, Dantron (1,8-dihydroxyanthraquinone), is reasonably

anticipated to be a human carcinogen based on sufficient evidence from studies in

experimental animals. Oral administration of Dantron has been shown to cause tumors in

rodents. Given the structural similarities, caution is warranted.
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Some anthraquinone derivatives have shown mutagenic and genotoxic potential. Dantron has

been shown to cause chromosomal aberrations in human lymphocytes in vitro. While direct

evidence for 1,8-Dinitroanthraquinone is lacking, the genotoxic potential of related

compounds suggests that it should be handled as a potential mutagen.

Health and Safety Precautions
Due to the limited toxicological data and the known hazards of related compounds, a cautious

approach is essential when handling 1,8-Dinitroanthraquinone.

Engineering Controls
Work with 1,8-Dinitroanthraquinone should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Skin and Body Protection: A lab coat or other suitable protective clothing is required to

prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or when handling powders, a

NIOSH-approved respirator for dusts should be used.

Handling and Storage
Avoid breathing dust, mist, or spray.

Avoid contact with skin and eyes.

Handle in accordance with good industrial hygiene and safety procedures.

Do not eat, drink, or smoke when using this product.
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Keep the container tightly closed when not in use.

Store in a dry, cool, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Incompatible with strong oxidizing and reducing agents.

First Aid Measures
In case of exposure, the following first aid procedures should be followed immediately:

General Advice: In case of accident or if you feel unwell, seek medical advice immediately

and show the safety data sheet.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Get medical attention.

Skin Contact: Wash with plenty of soap and water. Get medical advice/attention.

Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and get medical attention.

Accidental Release Measures
Evacuate unnecessary personnel from the area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Avoid generating dust.

Sweep or shovel spills into an appropriate container for disposal.

Avoid release to the environment.
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Experimental Protocols
Synthesis of 1,8-Dinitroanthraquinone
The synthesis of 1,8-Dinitroanthraquinone typically involves the nitration of anthraquinone.

The following is a generalized protocol based on literature.
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Synthesis of 1,8-Dinitroanthraquinone

Start: Anthraquinone
Nitration:

Add to a mixture of
concentrated nitric acid and sulfuric acid

Controlled Heating:
Gradually raise temperature

to 60-65°C

Reaction:
Hold at temperature

for several hours

Precipitation:
Pour reaction mixture

into cold water

Filtration:
Collect the solid precipitate

Washing:
Wash with water until neutral

Drying:
Dry the product End: 1,8-Dinitroanthraquinone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling of 1,8-Dinitroanthraquinone

Start: Obtain 1,8-Dinitroanthraquinone

Review Safety Data Sheet (SDS)
and other safety information

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

Work in a Chemical Fume Hood

Weighing and Handling:
- Avoid dust generation

- Use a spatula
- Clean up spills immediately

Perform Experiment

Dispose of Waste:
- Collect in a labeled hazardous

  waste container

Decontaminate Work Area
and Equipment

Remove PPE Properly

Wash Hands Thoroughly

End of Procedure
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To cite this document: BenchChem. [1,8-Dinitroanthraquinone: A Technical Health and Safety
Guide for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085473#health-and-safety-information-for-1-8-
dinitroanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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